Cas no 1261634-06-3 (3-bromo-1H-pyrazin-2-one)

• Product Name: 3-bromo-1H-pyrazin-2-one
• CAS No: 1261634-06-3
• MF: C₄H₃BrN₂O
• MW: 174.983419656754
• MDL: MFCD18415489
• CID: 1219548
• PubChem ID: 22179406
• Update Time: 2025-04-20

3-bromo-1H-pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1h-pyrazin-2-one
• 3-bromo-2(1H)-Pyrazinone
• 3-bromopyrazin-2-ol
• 3-Bromopyrazin-2(1H)-one
• 2-Bromo-3-hydroxypyrazine
• A11981
• 3-bromo-1,2-dihydropyrazin-2-one
• SCHEMBL935566
• MFCD18415489
• AS-57132
• EN300-384625
• AKOS022180216
• 1261634-06-3
• CS-0161060
• DTXSID60623294
• 3-bromo-1H-pyrazin-2-one

• MDL： MFCD18415489
• Inchi： 1S/C4H3BrN2O/c5-3-4(8)7-2-1-6-3/h1-2H,(H,7,8)
• InChI Key： FXXVXMZIFSXOMR-UHFFFAOYSA-N
• SMILES： BrC1C(NC=CN=1)=O

Computed Properties

• Exact Mass: 173.94288g/mol
• Monoisotopic Mass: 173.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 0.4

Experimental Properties

• Density: 2.00±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (19 g/l) (25 º C),